Cas no 2361656-11-1 (N-(2-cyclopropyl-5-methoxyphenyl)prop-2-enamide)

• Product Name: N-(2-cyclopropyl-5-methoxyphenyl)prop-2-enamide
• CAS No: 2361656-11-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5413542
• PubChem ID: 139018772
• Update Time: 2025-10-29

N-(2-cyclopropyl-5-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3024766998
• 2361656-11-1
• EN300-26577536
• N-(2-Cyclopropyl-5-methoxyphenyl)prop-2-enamide
• N-(2-Cyclopropyl-5-methoxyphenyl)-2-propenamide
• N-(2-cyclopropyl-5-methoxyphenyl)prop-2-enamide

• Inchi： 1S/C13H15NO2/c1-3-13(15)14-12-8-10(16-2)6-7-11(12)9-4-5-9/h3,6-9H,1,4-5H2,2H3,(H,14,15)
• InChI Key： YBOXREBDBSXQPI-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC=C1C1CC1)(=O)C=C

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 375.8±42.0 °C(Predicted)
• pka: 13.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-cyclopropyl-5-methoxyphenyl)prop-2-enamide

Introduction to N-(2-cyclopropyl-5-methoxyphenyl)prop-2-enamide (CAS No. 2361656-11-1)

N-(2-cyclopropyl-5-methoxyphenyl)prop-2-enamide, identified by its CAS number 2361656-11-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its structural complexity and potential biological activity, making it a subject of extensive study in drug discovery and molecular pharmacology.

The molecular structure of N-(2-cyclopropyl-5-methoxyphenyl)prop-2-enamide incorporates a phenyl ring substituted with both a cyclopropyl group and a methoxy group, which are known to influence the electronic and steric properties of the molecule. The presence of the prop-2-enamide moiety suggests potential interactions with biological targets, such as enzymes or receptors, which are critical for developing therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of amide-containing compounds due to their diverse biological activities. The amide group in N-(2-cyclopropyl-5-methoxyphenyl)prop-2-enamide is particularly noteworthy, as it can participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological targets with high affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of novel pharmaceuticals. Researchers have been investigating its interactions with various biological systems, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that N-(2-cyclopropyl-5-methoxyphenyl)prop-2-enamide may exhibit inhibitory effects on certain enzymes, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of N-(2-cyclopropyl-5-methoxyphenyl)prop-2-enamide presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. The development of efficient synthetic routes is crucial for enabling further pharmacological studies and potential clinical applications.

The chemical properties of N-(2-cyclopropyl-5-methoxyphenyl)prop-2-enamide, such as its solubility, stability, and metabolic profile, are also important factors to consider in drug development. These properties can influence how the compound behaves within the body and its potential therapeutic efficacy. Detailed characterization studies are necessary to fully understand these aspects and to optimize its pharmacokinetic profile.

In conclusion, N-(2-cyclopropyl-5-methoxyphenyl)prop-2-enamide (CAS No. 2361656-11-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique chemical features and biological activities make it an attractive candidate for further investigation. As research in this area continues to advance, we can expect to see more insights into its therapeutic applications and mechanisms of action.